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Compound of Interest

Compound Name: Barium nitrate

Cat. No.: B159605

An In-depth Technical Guide to the Physical and Chemical Properties of Barium Nitrate

Introduction

Barium nitrate, with the chemical formula Ba(NOs)z, is an inorganic salt composed of a barium
cation (Ba2*) and two nitrate anions (NOs™7).[1][2] It presents as an odorless, white, and
lustrous crystalline solid.[3][4] This compound is a significant chemical intermediate, primarily
utilized for its properties as a strong oxidizer and as a source of barium.[2][5] Its applications
are diverse, ranging from the manufacturing of pyrotechnics, where it imparts a characteristic
green flame, to the production of specialty optical glass, ceramics, and other barium
compounds.[1][5][6] Given its toxic nature and strong oxidizing potential, a thorough
understanding of its physical and chemical properties is crucial for safe handling and effective
application in research and industrial settings.[7][8]

Physical Properties

Barium nitrate is a stable, white crystalline solid at room temperature.[1][9] It is non-
combustible but acts as a strong oxidizer, which can accelerate the burning of combustible
materials.[4][8] The crystals are anhydrous and typically form in an isometric (cubic) crystal
system.[9][10]

General Physical Constants
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The fundamental physical properties of barium nitrate are summarized in the table below,
providing a quantitative overview of the compound under standard conditions.

Property Value Reference

Chemical Formula Ba(NO:s)2 [3]

Molar Mass 261.335 g-mol~—* [3]

Appearance White, lustrous crystals [3]

Odor Odorless [3]

Density 3.24 g/lcm?3 [3]

Melting Point 592 °C (1,098 °F; 865 K) [3]

Boiling Point Decomposes before boiling [11][12]

Refractive Index 1.5659 [13]
Solubility

Barium nitrate is soluble in water, and its solubility increases significantly with temperature.[3]
[11] It is, however, insoluble in alcohols.[7] The dissolution in water is a key property, enabling
its use in aqueous solutions for various chemical reactions. The temperature dependence of its
solubility in water is detailed below.
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Temperature (°C) Solubility (g / 100 g H20)
0 4.95
20 9.06
25 9.27
40 14.4
60 20.3
80 27.2
100 34.2

Data sourced from Sigma-Aldrich and
PubChem.[4]

The solubility of barium nitrate decreases substantially in the presence of nitric acid due to the
common ion effect.[14]

Crystallographic Data

Barium nitrate crystallizes in the cubic Pa-3 space group.[10] The crystal structure consists of
a barium cation (Ba2*) ionically bonded to two nitrate (NOs~) anions.[1] In the crystal lattice,
each Ba?* ion is coordinated with twelve oxygen atoms from the surrounding nitrate groups.[10]

Parameter Value Reference
Crystal System Cubic [2]

Space Group Pa-3 [10]

Space Group Number 205

Lattice Constant (a) 8.11021 A

Ba-O Bond Lengths 2.89 A (x6), 2.94 A (x6) [10]

N-O Bond Length 1.26 A [10]
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Spectroscopic Properties

Barium nitrate is notable for its application as a solid-state Raman shifter, attributed to its high
Raman gain coefficient. This property is leveraged in laser systems to shift wavelengths,
particularly for generating eye-safe laser outputs.[15][16]

Spectroscopic Property Value Reference
Transparency Range 0.33-1.8 um [17]
Raman Shift 1047 cm™1 [17]
Raman Gain (532 nm pump) 47 cm/GW [17]
Raman Gain (1064 nm pump) 11 cm/GW [17]

Chemical Properties and Reactivity

Barium nitrate's chemical behavior is dominated by its role as a strong oxidizing agent and its
thermal decomposition at elevated temperatures.[1][8]

Thermal Decomposition

When heated above its melting point of 592 °C, barium nitrate decomposes.[3][7] The primary
products of this decomposition are barium oxide (BaO), nitrogen dioxide (NO2), and oxygen
(02).[13][18] This reaction is responsible for its function as an oxidizer in applications like
pyrotechnics, as it releases oxygen that fuels combustion.[5]

The decomposition reaction is: 2Ba(NOs)2(s) — 2BaO(s) + 4NOz(g) + O2(g)[18]

Anhydrous barium nitrate decomposes over a temperature range of 500-700 °C, with the main
decomposition occurring around 630 °C.[19]
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Caption: Thermal decomposition pathway of barium nitrate.

Oxidizing Properties and Reactivity

Barium nitrate is a potent oxidizer and can react violently with reducing agents, combustible
materials, and powdered metals like aluminum and magnesium, creating a fire and explosion
hazard.[1][8][20] Mixtures with metal powders can sometimes ignite spontaneously, especially if
moist.[21] Due to this reactivity, it must be stored separately from flammable substances,
reducing agents, and acids.[20][22]
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Caption: Reactivity profile of barium nitrate with incompatible materials.

Experimental Protocols
Synthesis of Barium Nitrate

Barium nitrate is commercially manufactured via two primary methods, both starting from
barium carbonate (BaCOs), the main source material for barium.[3][13]

Method 1: Reaction of Barium Carbonate with Nitric Acid This is the most common industrial
method.

Objective: To synthesize barium nitrate by reacting barium carbonate with nitric acid.

Materials: Barium carbonate (BaCOs), Nitric acid (HNOs), Distilled water, Filtration
apparatus, Evaporation/crystallization dish.

Protocol:
o Suspend barium carbonate powder in water.

o Slowly add a stoichiometric amount of nitric acid to the barium carbonate suspension while
stirring continuously. The reaction produces barium nitrate, water, and carbon dioxide
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gas.[23] Reaction: BaCOs(s) + 2HNOs(aq) — Ba(NOs)z(aq) + H20(l) + CO2(g)

Continue stirring until the effervescence of CO:z ceases, indicating the reaction is
complete.

Filter the resulting solution to remove any unreacted solids or precipitated impurities, such
as iron compounds.[13]

Transfer the clear filtrate to an evaporation dish and heat gently to concentrate the
solution.

Allow the concentrated solution to cool slowly. Barium nitrate crystals will precipitate out.

[2]

Collect the crystals by filtration and dry them thoroughly.

Method 2: Double Decomposition Reaction This method involves the reaction of a soluble

barium salt (like barium chloride) with a soluble nitrate salt (like sodium nitrate).[7][23]

o Objective: To synthesize barium nitrate via a double decomposition reaction.

o Materials: Barium chloride (BaClz), Sodium nitrate (NaNO3), Distilled water, Heating

apparatus, Filtration apparatus.

e Protocol:

[¢]

Prepare separate hot, saturated solutions of barium chloride and sodium nitrate.

Mix the two hot solutions. Barium nitrate is the least soluble of the four possible salts in
the mixture (Ba(NOs)z, BaClz, NaNOs, NaCl), especially upon cooling.[23] Reaction:
BaClz(aqg) + 2NaNOs(aq) — Ba(NOs3)z(s) + 2NaCl(aq)

Allow the mixed solution to cool. Barium nitrate will crystallize out of the solution first.[23]
Filter the cooled solution to isolate the barium nitrate crystals.

Wash the collected crystals with a small amount of cold distilled water to remove residual
sodium chloride.
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o Dry the purified crystals.

Barium Nitrate Synthesis Protocols
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Caption: Experimental workflows for the synthesis of barium nitrate.

Qualitative Analysis for Barium and Nitrate lons

Standard inorganic qualitative analysis can confirm the presence of Baz* and NOs~ ions.

* Objective: To confirm the presence of barium and nitrate ions in a sample.
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o Materials: Sample salt, concentrated HCI, platinum wire, copper turnings, concentrated
H2S0Oa4, test tubes.

e Protocol for Ba2* (Flame Test):

o

Make a paste of the sample salt with a few drops of concentrated HCI.

[¢]

Take a small amount of the paste on a clean platinum wire loop.

[¢]

Introduce the loop into the non-luminous part of a Bunsen burner flame.

[e]

Observation: A persistent grassy-green flame confirms the presence of the Ba?* ion.[3][24]
e Protocol for NOs~ (Brown Ring Test - Modified):

o In a dry test tube, heat a small amount of the sample salt with a few copper turnings and a
few drops of concentrated H2SOa.

o Observation: The evolution of dense, reddish-brown fumes (NO2z) and the solution turning
blue indicates the presence of the NOs~ ion.[24]

Toxicology and Safety

Barium nitrate, like other soluble barium salts, is toxic if ingested or inhaled.[7][11][25] The
toxicity stems from the soluble Baz* ion.[25]

Health Effects

o Acute Exposure: Ingestion can cause excessive salivation, vomiting, colic, diarrhea,
convulsive tremors, and elevated blood pressure.[26] In severe cases, it can lead to
muscular paralysis and potentially death.[13][26] Inhalation of dust can irritate the respiratory
tract.[21][27]

o Chronic Exposure: Repeated exposure may damage the kidneys and lead to an abnormal
chest x-ray over time.[8][25]

Exposure Limits and Toxicological Data
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Parameter Value Species Reference

OSHA PEL (TWA 8-

hn) 0.5 mg/m3 (as Ba) Human [8]
r

NIOSH REL (TWA 10-

) 0.5 mg/m3 (as Ba) Human [8]
r

LDso (Oral) 355 mg/kg Rat [28]

Handling and Safety Precautions

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a dust mask or respirator when handling barium nitrate powder.[21][22]

o Storage: Store in a cool, dry, well-ventilated area away from combustible materials, reducing
agents, and acids.[7][22] Keep containers tightly closed.

» Fire Fighting: While not combustible itself, it is a strong oxidizer that enhances the
combustion of other materials.[8] Use water to extinguish surrounding fires. Do not use CO:2
or dry chemical extinguishers, as they may be ineffective or react.[8][20]

» First Aid: In case of ingestion, seek immediate medical attention. Solutions of soluble
sulfates (e.g., Epsom salts) may be administered as first aid to precipitate the toxic barium
ions as non-toxic barium sulfate.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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